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Compound of Interest

Compound Name: Ombuin

Cat. No.: B192007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the physicochemical properties of Ombuin, its

known biological activities in vitro, and detailed protocols for its dissolution and use in cell-

based assays.

Application Notes
Compound Information
Ombuin is an O-methylated flavonol, a type of flavonoid, that has been isolated from various

plants and exhibits a range of biological activities, including anti-inflammatory and cytotoxic

effects.[1][2][3]

Property Value

IUPAC Name
3,5-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-

methoxychromen-4-one[2]

Synonyms
4',7-Dimethylquercetin, 7,4'-Di-O-

methylquercetin[2][3]

Molecular Formula C₁₇H₁₄O₇[1]

Molecular Weight 330.29 g/mol [2][3]

CAS Number 529-40-8[1]
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Solubility of Ombuin
Ombuin is a solid compound with limited solubility in aqueous solutions. For in vitro studies, it

is crucial to use an appropriate solvent to prepare a stock solution that can be further diluted in

cell culture media.

Solvent Solubility Reference

DMSO (Dimethyl Sulfoxide) Soluble [1][4]

Methanol Slightly Soluble [1]

Chloroform Slightly Soluble [1]

Note: For most cell culture applications, DMSO is the recommended solvent. It is important to

keep the final concentration of DMSO in the culture medium low (typically <0.5%) to avoid

solvent-induced cytotoxicity.

In Vitro Biological Activity & Quantitative Data
Ombuin has been shown to exert various biological effects in different in vitro models. The

following table summarizes key quantitative data from published studies.

Assay / Cell Line Effect Quantitative Value Reference

HepG2

(Hepatocellular

Carcinoma)

Cytotoxicity IC₅₀ = 1.5 µg/mL [1]

M₁ Muscarinic

Acetylcholine

Receptors

Antagonist Activity Kᵢ = 42 µM [1]

LPS-stimulated BV-2

Microglia

Anti-

neuroinflammatory

Reduced release of

IL-6, TNF-α, IL-1β,

NO, and ROS

[5][6]

Known Signaling Pathways
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Ombuin's mechanism of action involves the modulation of several key signaling pathways,

primarily implicated in inflammation and cell survival.

Src/PI3K-AKT/NF-κB Pathway: Research has identified the tyrosine kinase Src as a direct

target of Ombuin.[5][7] By inhibiting Src phosphorylation, Ombuin effectively suppresses the

downstream activation of the PI3K-AKT and NF-κB signaling cascades.[5][6][7] This

inhibition leads to a significant reduction in the production of pro-inflammatory mediators.[6]

PPARγ and Notch1 Pathways: In studies related to diabetic nephropathy, Ombuin has been

shown to ameliorate the condition by involving the Notch1 and PPARγ signaling pathways.[1]

Experimental Protocols
Protocol 1: Preparation of Ombuin Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Ombuin in DMSO.

Materials:

Ombuin powder (Formula Weight: 330.29 g/mol )

Anhydrous/Sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Weighing: Accurately weigh out 3.30 mg of Ombuin powder and place it into a sterile vial.

Dissolution: Add 1 mL of sterile DMSO to the vial containing the Ombuin powder.

Solubilization: Vortex the solution vigorously for 1-2 minutes until the Ombuin is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Sterilization: While not always necessary if using sterile components and aseptic technique,

the stock solution can be sterile-filtered through a 0.22 µm syringe filter compatible with

DMSO if required.
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Aliquoting & Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL)

in sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C for long-term storage.

Avoid repeated freeze-thaw cycles.

Calculation: To prepare a 10 mM (0.01 mol/L) solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 330.29 g/mol = 3.30 mg

Workflow for Ombuin Stock Solution Preparation
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Ombuin Stock Solution Workflow

1. Weigh 3.30 mg Ombuin

2. Add 1 mL Sterile DMSO

 

3. Vortex to Dissolve

 

4. Aliquot into Tubes

 

5. Store at -20°C / -80°C

 

Click to download full resolution via product page

Workflow for preparing Ombuin stock solution.

Protocol 2: Treatment of Cells in Culture with Ombuin
This protocol provides a general procedure for treating adherent cells with Ombuin for in vitro

assays.

Materials:
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Cultured cells in multi-well plates

Complete cell culture medium

Ombuin stock solution (10 mM in DMSO)

Vehicle (Sterile DMSO)

Procedure:

Cell Seeding: Seed cells at the desired density in a multi-well plate and allow them to adhere

and grow overnight, or until they reach the desired confluency.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the

Ombuin stock solution. Prepare serial dilutions of the Ombuin stock in complete cell culture

medium to achieve the desired final concentrations.

Example for a final concentration of 10 µM in 1 mL of medium: Add 1 µL of the 10 mM

stock solution to 999 µL of medium.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the

culture medium as used for the highest concentration of Ombuin. This is critical to ensure

that any observed effects are due to Ombuin and not the solvent.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the various concentrations of Ombuin or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours)

under standard culture conditions (e.g., 37°C, 5% CO₂).

Downstream Analysis: Following incubation, proceed with the specific downstream assay

(e.g., cell viability assay, Western blot, ELISA, etc.).

Signaling Pathway Visualization
Inhibitory Action of Ombuin on the Src/PI3K/AKT/NF-κB
Pathway
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Ombuin exerts its anti-inflammatory effects by directly targeting Src, a key upstream kinase.

This action initiates a cascade of inhibitory events, ultimately preventing the nuclear

translocation of NF-κB and the subsequent transcription of pro-inflammatory genes.
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Ombuin's Mechanism of Action
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Ombuin inhibits Src, suppressing the PI3K/AKT/NF-κB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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